Cas no 2138105-46-9 (1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane)

• Product Name: 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane
• CAS No: 2138105-46-9
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 6520761
• PubChem ID: 165489239
• Update Time: 2025-11-01

1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane
• EN300-1137318
• 2138105-46-9

• Inchi： 1S/C14H25BrO/c1-12(13-6-7-13)10-16-14(11-15)8-4-2-3-5-9-14/h12-13H,2-11H2,1H3
• InChI Key： FORDCXZWOJPMEB-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCCC1)OCC(C)C1CC1

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane

1-(Bromomethyl)-1-(2-Cyclopropylpropoxy)Cycloheptane: An Overview of a Novel Compound (CAS No. 2138105-46-9)

1-(Bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane (CAS No. 2138105-46-9) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its complex structure, offers a rich ground for exploration in various applications, including pharmaceutical research and material science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of this compound.

The molecular formula of 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane is C₁₆H₂₈BrO, with a molecular weight of approximately 304.3 g/mol. The compound features a cycloheptane ring substituted with a bromomethyl group and a 2-cyclopropylpropoxy group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of synthesis, 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane can be prepared through a series of well-defined steps. One common approach involves the bromination of a cycloheptane derivative followed by the introduction of the 2-cyclopropylpropoxy group. Recent studies have explored various catalytic systems and reaction conditions to optimize the yield and purity of the final product. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a highly efficient method using palladium catalysts to achieve high yields and selectivity in the synthesis of this compound.

The physical properties of 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane are also noteworthy. It is typically a colorless liquid with a boiling point around 180°C at reduced pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene, which facilitates its use in various chemical reactions and formulations. Additionally, its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

In the realm of medicinal chemistry, 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane has shown promise as a potential lead compound for drug development. Preliminary studies have indicated that this compound possesses interesting biological activities, including anti-inflammatory and anti-tumor properties. A recent study conducted by researchers at the University of California demonstrated that 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane exhibits potent inhibition against certain cancer cell lines, suggesting its potential as an anticancer agent.

Beyond its medicinal applications, 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane has also found use in material science. Its unique molecular structure makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology have explored the use of this compound as a building block for polymer synthesis, resulting in materials with enhanced mechanical strength and thermal stability.

In conclusion, 1-(bromomethyl)-1-(2-cyclopropylpropoxy)cycloheptane (CAS No. 2138105-46-9) is a multifaceted compound with a wide range of potential applications. Its complex structure and unique properties make it an exciting subject for ongoing research in organic chemistry, medicinal chemistry, and material science. As further studies continue to unravel its full potential, this compound is poised to play a significant role in advancing various scientific fields.